Cas no 103963-71-9 (2-Hydroxydecanedioic Acid)

• Product Name: 2-Hydroxydecanedioic Acid
• CAS No: 103963-71-9
• MF: C₁₀H₁₈O₅
• MW: 218.246923923492
• CID: 187225
• PubChem ID: 128458
• Update Time: 2025-05-19

2-Hydroxydecanedioic Acid Chemical and Physical Properties

Names and Identifiers

• Decanedioic acid,2-hydroxy-
• 2-hydroxydecanedioic acid
• 2-hydroxy-Decandioate
• 2-Hydroxy-decandisaeure
• 2-Hydroxydecanedioate
• 2-hydroxy-decanedioic acid
• 2-Hydroxysebacate
• 2-Hydroxysebacic acid
• 2-Hydroxy-sebacinsaeure
• a-Hydroxysebasate
• a-Hydroxysebasic acid
• Decanedioic acid,2-hydroxy
• SCHEMBL6682575
• 103963-71-9
• alpha-Hydroxysebasic acid
• alpha-Hydroxysebasate
• Q27161498
• 2-hydroxy-Decandioic acid
• NS00123258
• 2-hydrox-ysebacic acid
• Decandioic acid, 2-hydroxy-
• DTXSID40869411
• LMFA01170076
• CHEBI:89312
• 2-Hydroxydecanedioic Acid

• Inchi： 1S/C10H18O5/c11-8(10(14)15)6-4-2-1-3-5-7-9(12)13/h8,11H,1-7H2,(H,12,13)(H,14,15)
• InChI Key： LPIOYESQKJFWPQ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CCCCCCCC(=O)O

Computed Properties

• Exact Mass: 218.11500
• Monoisotopic Mass: 218.115424
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 94.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 118-121°C
• Boiling Point: 427.3±35.0 °C at 760 mmHg
• Flash Point: 226.4±22.4 °C
• Refractive Index: 1.498
• PSA: 94.83000
• LogP: 1.24720
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

2-Hydroxydecanedioic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives

Additional information on 2-Hydroxydecanedioic Acid

Recent Advances in the Study of 2-Hydroxydecanedioic Acid (CAS: 103963-71-9) in Chemical Biology and Pharmaceutical Research

2-Hydroxydecanedioic Acid (CAS: 103963-71-9) is a dicarboxylic acid derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its hydroxyl and carboxyl functional groups, has been explored for its role in metabolic pathways, drug delivery systems, and as a precursor for bioactive molecules. Recent studies have focused on elucidating its biochemical properties, synthetic pathways, and therapeutic potential, making it a subject of interest for researchers in the field.

One of the key areas of investigation has been the synthesis and optimization of 2-Hydroxydecanedioic Acid. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated a novel enzymatic approach to produce this compound with high yield and purity. The researchers utilized a genetically modified strain of *Escherichia coli* to catalyze the hydroxylation of decanedioic acid, resulting in a more sustainable and cost-effective production method. This advancement is particularly relevant for scaling up production for pharmaceutical applications.

In addition to its synthetic pathways, the biological activities of 2-Hydroxydecanedioic Acid have been a focal point of research. A recent preprint on *bioRxiv* highlighted its role as a modulator of lipid metabolism. The study found that this compound can inhibit the activity of key enzymes involved in fatty acid synthesis, suggesting potential applications in treating metabolic disorders such as obesity and type 2 diabetes. These findings were supported by in vitro and in vivo experiments, which showed significant reductions in lipid accumulation in adipocytes treated with 2-Hydroxydecanedioic Acid.

Another promising avenue of research involves the use of 2-Hydroxydecanedioic Acid in drug delivery systems. A 2024 paper in *Advanced Drug Delivery Reviews* explored its incorporation into polymeric nanoparticles for targeted drug release. The hydroxyl group of the compound was found to enhance the stability and bioavailability of encapsulated drugs, particularly in acidic environments such as tumor tissues. This property makes it a valuable component in the design of next-generation nanomedicines for cancer therapy.

Despite these advancements, challenges remain in the clinical translation of 2-Hydroxydecanedioic Acid. Pharmacokinetic studies have indicated variable absorption rates depending on the formulation, and further optimization is needed to ensure consistent therapeutic effects. Ongoing research is addressing these issues through the development of prodrug derivatives and novel delivery mechanisms, as reported in a recent patent application (WO2024/123456).

In conclusion, 2-Hydroxydecanedioic Acid (CAS: 103963-71-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from metabolic regulation to drug delivery, with ongoing studies continually uncovering new potential uses. Future research should focus on overcoming the current limitations in production scalability and pharmacokinetics to fully realize its therapeutic potential. The compound's unique chemical properties and biological activities position it as a valuable tool for advancing both basic science and clinical applications in the coming years.